4-Amino-2,6-difluorobenzoic acid

• IUPAC Name: 4-amino-2,6-difluorobenzoic acid
• InChI: InChI=1S/C7H5F2NO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key: RZYUIHNYUYKPOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(=O)O)F)N
• Molecular Formula: C7H5F2NO2
• DSSTOX Substance ID: DTXSID501301119
• Molecular Weight: 173.12 g/mol
• CAS RN: 154314-62-2

Description

4-Amino-2,6-difluorobenzoic acid is a chemical compound with the CAS Number: 154314-62-2 and a molecular weight of 173.12. It is a yellow to brown solid and its molecular formula is C7H5F2NO2.

Molecular Structure Analysis

The molecular structure of 4-Amino-2,6-difluorobenzoic acid consists of a benzene ring substituted with two fluorine atoms, one amino group, and one carboxylic acid group. The exact positions of these substituents on the benzene ring can influence the compound’s properties and reactivity.

Physical And Chemical Properties Analysis

4-Amino-2,6-difluorobenzoic acid is a yellow to brown solid. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Field: Chemistry

• Application : 4-Amino-2,6-difluorobenzoic acid is a compound that is used in the preparation of amides.
• Method of Application : It reacts with ammonia to form an amide and hydrogen fluoride. The reaction mixture can be acidified with hydrochloric acid or acetic acid to produce the desired amide.
• Results : The outcome of this reaction is the formation of an amide, which is a type of organic compound. The specific results, including any quantitative data or statistical analyses, would depend on the exact conditions of the experiment, which are not provided in the sources I found.

Field: Material Science

• Application : This compound has been used in the fabrication of high detectivity all-inorganic perovskite photodetectors.
• Method of Application : A pair of bifluorine-substituted aminobenzoic acid regioisomers [3-amino-2,6-difluorobenzoic acid (13-FABA) and 4-amino-3,5-difluorobenzoic acid (14-FABA)] were employed to investigate the passivation effects of Lewis bases dependent on behaviors of the ortho/meta-substituted position of fluorine.
• Results : The 14-FABA-modified photodetectors (PDs) achieved a high detectivity of 1.69 × 10 13 Jones, the comparatively lower dark current density of 2.2 × 10 –10 A/cm 2 among all-inorganic perovskite PD systems.

Field: Pesticide Synthesis

• Application : It is used in the synthesis of pesticide intermediates, which can be used to produce various insecticides such as fluazuron, chlorpyrifos, and pyrethroids.
• Method of Application : The specific methods of application or experimental procedures would depend on the exact conditions of the experiment, which are not provided in the sources I found.
• Results : The outcome of this application is the production of various insecticides.

Field: Organic Synthesis

• Application : It is used in the synthesis of 2,6-difluoro- N - (3-methoxy-1 H -pyrazolo [3,4- b ]pyridine-5-yl)-3- (propylsulfonamidio)benzamide and methyl 2,6-difluorobenzoate.
• Method of Application : The specific methods of application or experimental procedures would depend on the exact conditions of the experiment, which are not provided in the sources I found.
• Results : The outcome of this application is the production of 2,6-difluoro- N - (3-methoxy-1 H -pyrazolo [3,4- b ]pyridine-5-yl)-3- (propylsulfonamidio)benzamide and methyl 2,6-difluorobenzoate.

Field: Peptide Synthesis

• Application : 2-Amino-4,5-difluorobenzoic Acid is used in peptide synthesis.
• Method of Application : The specific methods of application or experimental procedures would depend on the exact conditions of the experiment, which are not provided in the sources I found.
• Results : The outcome of this application is the production of peptides.

Safety And Hazards

This compound is considered hazardous and corrosive. It may be harmful if swallowed and causes serious eye damage. Therefore, it should be handled with appropriate safety measures.

Future Directions

The future directions for the study and application of 4-Amino-2,6-difluorobenzoic acid are not clear from the available information. Given its unique structure, it could potentially be of interest in the development of new pharmaceuticals or materials.

Synthesis routes and methods I

Procedure details

A mixture of 2,6-difluoro-4-nitrobenzoic acid (2.5 g, 12 mmol) and 10% palladium-on-charcoal catalyst (500 mg) in ethanol (I50 ml) was stirred under 1 atmosphere of hydrogen at ambient temperature for 3 hours. The catalyst was removed by filtration through diatomaceous earth, the filter pad washed with ethanol and the solvent removed by evaporation to give 4-amino-2,6-difluorobenzoic acid (3-8 g, 91%).

Synthesis routes and methods II

Procedure details